Cas no 2171552-46-6 (2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid
• CAS No: 2171552-46-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6184268
• PubChem ID: 165515734
• Update Time: 2025-06-10

2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid
• EN300-1523709
• 2171552-46-6
• 2-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)14-17-6-5-13-29(15-17)26(32)25(18-11-12-18)28-27(33)34-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23,25H,5-6,11-16H2,(H,28,33)(H,30,31)
• InChI Key： NRAJTAWRPDLTBS-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid

Introduction to 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid (CAS No. 2171552-46-6)

2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid (CAS No. 2171552-46-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the synthesis of bioactive molecules and therapeutic agents.

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the structure of 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex peptides and proteins.

The cyclopropyl moiety in the compound adds an additional layer of complexity and potential biological activity. Cyclopropyl groups are known to influence the conformational flexibility and stability of molecules, which can be crucial for their biological interactions. Recent studies have shown that cyclopropyl-containing compounds can exhibit enhanced pharmacological properties, such as improved solubility, metabolic stability, and reduced toxicity, making them attractive candidates for drug development.

The piperidine ring, another key structural element in 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid, is a common motif in many bioactive compounds. Piperidine derivatives are known for their ability to modulate various biological processes, including neurotransmission, enzyme activity, and receptor binding. The presence of this ring in the compound suggests potential applications in the treatment of neurological disorders, inflammatory conditions, and other diseases where receptor modulation plays a critical role.

The acetic acid functional group at the terminal position of the molecule provides a carboxylic acid moiety that can participate in various chemical reactions, such as esterification and amide formation. This functional group is particularly useful in the synthesis of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ability to form prodrugs can enhance the bioavailability and therapeutic efficacy of the final product.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of compounds similar to 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid. For instance, studies have shown that Fmoc-containing peptides can be used as potent inhibitors of specific enzymes involved in disease pathways. One notable example is the use of Fmoc derivatives as inhibitors of proteases, which are key enzymes in various pathological processes, including cancer metastasis and viral infections.

Furthermore, the cyclopropyl group has been found to enhance the lipophilicity and cell membrane permeability of molecules, which can improve their ability to cross biological barriers and reach their target sites within cells. This property is particularly important for developing drugs that need to penetrate tissues or cross the blood-brain barrier (BBB) to exert their therapeutic effects.

The piperidine ring has also been associated with improved pharmacokinetic properties, such as increased half-life and reduced clearance rates. These properties are crucial for ensuring that a drug remains active in the body for an extended period, thereby maintaining its therapeutic effect over time.

In conclusion, 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}acetic acid (CAS No. 2171552-46-6) represents a promising compound with a unique combination of structural features that make it highly versatile for various applications in medicinal chemistry and pharmaceutical research. Its potential as a building block for bioactive molecules and therapeutic agents continues to be explored through ongoing research efforts aimed at developing new treatments for a wide range of diseases.